Cas no 5833-18-1 (Ethyl 2,2-Bis(2,4-dinitrophenyl)acetate)

Ethyl 2,2-Bis(2,4-dinitrophenyl)acetate Properties

Names and Identifiers

• Benzeneacetic acid, a-(2,4-dinitrophenyl)-2,4-dinitro-,ethyl ester
• Ethyl Bis(2,4-dinitrophenyl)acetate
• ethyl 2,2-bis(2,4-dinitrophenyl)acetate
• BIS(2,4-DINITROPHENYL)ACETIC ACID ETHYL ESTER
• Ethyl-bis(2,4-dinitrophenyl)acetate
• Benzeneacetic acid, alpha-(2,4-dinitrophenyl)-2,4-dinitro-, ethyl ester
• Benzeneacetic acid, .alpha.-(2,4-dinitrophenyl)-2,4-dinitro-, ethyl ester
• NSC8659
• C16H12N4O10
• Bis(2,4-dinitrophenyl)acetic Acid Ethyl Ester
• BRN 2493327
• Acetic acid,4-dinitrophenyl)-, ethyl ester
• 3-09-00-03315 (Beilstein Handbook Reference)
• D88697
• AKOS003234756
• NS00033905
• DTXSID3064017
• Benzeneacetic acid,4-dinitrophenyl)-2,4-dinitro-, ethyl ester
• NSC 8659
• ethylbis(2,4-dinitrophenyl) acetate
• EINECS 227-415-1
• B0817
• SCHEMBL546884
• BIS(2,4-DINITROPHENYL)ACETICACIDETHYLESTER
• NSC-8659
• 5833-18-1
• MFCD00051351
• CS-0453887
• LS-14466
• CMVIALRRHVVWIW-UHFFFAOYSA-N
• bis(2,4-dinitrophenyl) acetic acid ethyl ester
• Benzeneacetic acid, alpha-(2,4-dinitrophenyl)-2,4-dinitro-, ethyl ester (9CI)
• Bis(2,4-dinitrophenyl)acetic acid ethyl ester
• Ethyl bis(2,4-dinitrophenyl)acetate
• DTXCID5042370
• +Expand

• MDL： MFCD00051351
• InChIKey： CMVIALRRHVVWIW-UHFFFAOYSA-N
• Inchi： 1S/C16H12N4O10/c1-2-30-16(21)15(11-5-3-9(17(22)23)7-13(11)19(26)27)12-6-4-10(18(24)25)8-14(12)20(28)29/h3-8,15H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C1C([H])=C([H])C(=C([H])C=1[N+](=O)[O-])[N+](=O)[O-])C1C([H])=C([H])C(=C([H])C=1[N+](=O)[O-])[N+](=O)[O-])=O
• BRN： 2493327

Computed Properties

• Exact Mass: 420.05500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 420.055343
• Heavy Atom Count: 30
• Complexity: 644
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 210

Experimental Properties

• LogP: 5.10720
• PSA: 209.58000
• Refractive Index: 1.641
• Boiling Point: 629.3°Cat760mmHg
• Melting Point: 154.0 to 157.0 deg-C
• Flash Point: 269.3°C
• Solubility: Solubility Insoluble in water; soluble in ethanol, acetone
• Color/Form: Not determined
• Solubility: Not determined
• pka: 8.3(at 25℃)
• PH: Colorless (7.5) to deep blue (9.1)
• Density: 1.556